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Compound of Interest

Compound Name: Strontium carbide

CAS No.: 12071-29-3

Cat. No.: B083920

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, experimental protocols, and hazard

analysis for the hydrolysis of strontium carbide (SrC₂). The information is intended to ensure

the safe handling and reaction of this water-reactive material in a laboratory setting.

Introduction
Strontium carbide is a reactive inorganic compound that, like other metal carbides, reacts

vigorously with water. This hydrolysis reaction produces strontium hydroxide and acetylene gas

(C₂H₂). Acetylene is a highly flammable gas that can form explosive mixtures with air. The

reaction is also exothermic, meaning it releases a significant amount of heat, which can be

sufficient to ignite the acetylene produced. Therefore, strict safety measures are imperative

when handling strontium carbide and performing its hydrolysis.

Hazard Analysis
A thorough understanding of the potential hazards is critical before beginning any experimental

work with strontium carbide.
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Table 1: Hazard Identification and Mitigation for Strontium Carbide Hydrolysis
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Hazard Description Mitigation Measures

Extreme Reactivity with Water

Strontium carbide reacts

rapidly and exothermically with

water, including moisture in the

air, to produce flammable

acetylene gas.[1] The reaction

can be violent if a large

amount of water is added

quickly.

Handle strontium carbide in a

dry, inert atmosphere (e.g., in a

glovebox or under a flow of

argon or nitrogen). Store in a

tightly sealed container in a

desiccator.

Flammable Gas Production

The hydrolysis of strontium

carbide produces acetylene, a

highly flammable and

explosive gas.[1]

Conduct the hydrolysis in a

well-ventilated fume hood.

Ensure there are no ignition

sources (e.g., open flames, hot

plates, sparks) in the vicinity.

Ground all equipment to

prevent static discharge.

Fire and Explosion

The heat generated from the

exothermic reaction can ignite

the acetylene produced,

leading to fire or an explosion.

[2]

Control the rate of reaction by

adding the reactant (either

water to the carbide or carbide

to water) slowly and in a

controlled manner. Use a

cooling bath (e.g., ice-water

bath) to manage the reaction

temperature.

Inhalation and Contact

Strontium carbide powder can

be an irritant to the respiratory

tract, skin, and eyes.[3][4]

Wear appropriate Personal

Protective Equipment (PPE),

including a lab coat, safety

goggles, and nitrile gloves. For

handling larger quantities of

powder outside of a glovebox,

a face shield and respiratory

protection may be necessary.
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Incompatible Materials

Strontium carbide is a strong

reducing agent and may react

vigorously with oxidizing

agents.[2]

Store strontium carbide away

from oxidizing agents, acids,

and halogens.[3]

Experimental Protocols
The following protocols provide a step-by-step guide for the safe hydrolysis of strontium
carbide in a laboratory setting. This procedure is designed for a small, research-scale reaction.

3.1. Materials and Equipment

Strontium carbide (SrC₂) powder

Degassed, deionized water

Inert gas supply (Argon or Nitrogen)

Schlenk line or glovebox

Three-neck round-bottom flask

Dropping funnel or addition funnel

Condenser

Gas outlet with a bubbler (filled with mineral oil)

Magnetic stirrer and stir bar

Cooling bath (e.g., ice-water bath)

Appropriate PPE (lab coat, safety goggles, nitrile gloves)

Class D fire extinguisher

3.2. Pre-Reaction Setup

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://cameochemicals.noaa.gov/report?key=CH2769
https://nj.gov/health/eoh/rtkweb/documents/fs/1739.pdf
https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/product/b083920/docs?utm_src=pdf-body#application-notes-and-protocols-for-safe-strontium-carbide-hydrolysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inert Atmosphere: Assemble the reaction apparatus (three-neck flask, dropping funnel,

condenser, and bubbler) in a fume hood. Ensure all glassware is dry. Purge the entire

system with an inert gas (argon or nitrogen) for at least 30 minutes to remove air and

moisture. A positive pressure of inert gas should be maintained throughout the experiment,

vented through the bubbler.

Reagent Preparation:

Carefully weigh the desired amount of strontium carbide inside a glovebox or under a

positive flow of inert gas to minimize exposure to air.

Transfer the weighed strontium carbide to the three-neck flask under the inert

atmosphere.

Fill the dropping funnel with the calculated amount of degassed, deionized water.

3.3. Hydrolysis Procedure

Cooling: Place the three-neck flask containing the strontium carbide in a cooling bath.

Controlled Addition: Begin stirring the strontium carbide. Slowly add the water from the

dropping funnel to the strontium carbide dropwise.

Monitor Reaction: Observe the reaction closely. The evolution of acetylene gas should be

visible as bubbling. Control the rate of water addition to maintain a steady, manageable rate

of gas evolution. If the reaction becomes too vigorous, stop the addition of water immediately

and allow the reaction to subside.

Temperature Control: Monitor the temperature of the reaction flask. Maintain the temperature

of the cooling bath to prevent overheating.

Completion: Once all the water has been added, allow the reaction to stir at a controlled

temperature for an additional hour to ensure the hydrolysis is complete.

Purging: After the reaction is complete, continue to purge the system with inert gas for at

least 30 minutes to ensure all acetylene has been safely vented through the fume hood.
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3.4. Post-Reaction Work-up and Waste Disposal

Quenching (if necessary): If there is any unreacted strontium carbide suspected, it can be

quenched by the slow, controlled addition of a less reactive proton source, such as

isopropanol, before final work-up.

Neutralization: The resulting strontium hydroxide solution is basic. Neutralize it with a dilute

acid (e.g., HCl) in a controlled manner, preferably in a cooling bath.

Waste Disposal: Dispose of the neutralized solution and any solid waste in accordance with

local and institutional regulations for chemical waste.

Visualizations
Diagram 1: Chemical Reaction of Strontium Carbide Hydrolysis

Strontium Carbide (SrC₂) (s) + Water (H₂O) (l)

Strontium Hydroxide (Sr(OH)₂) (aq) + Acetylene (C₂H₂) (g)

Click to download full resolution via product page

Caption: Chemical equation for strontium carbide hydrolysis.

Diagram 2: Experimental Workflow for Safe Hydrolysis
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Caption: Workflow for the safe hydrolysis of strontium carbide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

3. nj.gov [nj.gov]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Safe Strontium
Carbide Hydrolysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083920/docs#application-notes-and-protocols-for-
safe-strontium-carbide-hydrolysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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